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Introduction

JNJ-42153605 is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 2 (mGIuR2).[1][2] As a PAM, JNJ-42153605 enhances the receptor's
response to the endogenous ligand, glutamate, rather than activating the receptor directly. This
mechanism offers a more nuanced modulation of glutamatergic neurotransmission compared
to orthosteric agonists. The mGIuR2 receptor is a G-protein coupled receptor primarily located
on presynaptic terminals, where it functions as an autoreceptor to inhibit glutamate release.
Dysregulation of glutamatergic signaling is implicated in various neuropsychiatric disorders,
making mGIuR2 an attractive therapeutic target.

These application notes provide detailed protocols for key behavioral assays used to
characterize the preclinical antipsychotic-like and motor-coordination effects of JINJ-42153605.

Signaling Pathway of mGIuR2 Activation

The activation of mGIuR2 by glutamate, and its potentiation by a positive allosteric modulator
like INJ-42153605, initiates an intracellular signaling cascade. This pathway primarily involves
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the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (CAMP) levels and
subsequent modulation of downstream effectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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